Cas no 898781-69-6 (2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-69-6
• MF: C₁₆H₁₄Cl₂OS
• MW: 325.252761363983
• CID: 1945494
• PubChem ID: 24726004
• Update Time: 2025-04-21

2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 2',4'-dichloro-3-(4-thiomethylphenyl)propiophenone
• MFCD03843286
• 898781-69-6
• AKOS016021391
• DTXSID50644397
• 1-(2,4-Dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 2',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843286
• Inchi： 1S/C16H14Cl2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)14-8-5-12(17)10-15(14)18/h2-3,5-8,10H,4,9H2,1H3
• InChI Key： WXOZWCWJLXERML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=CC(=CC=1)SC)=O)Cl

Computed Properties

• Exact Mass: 324.01400
• Monoisotopic Mass: 324.0142416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 5.53080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones